Cas no 13925-00-3 (2-Ethylpyrazine)

2-Ethylpyrazine Properties

Names and Identifiers

• 2-Ethylpyrazine
• 2-ethyl-1,4-diazine
• ETHYLPYRAZINE
• ETHYLPYRAZINE, 2-
• FEMA 3281
• FEMA NUMBER 3281
• ethyl-pyrazin
• ethylpyrazine,2-ethylpyrazine
• Pyrazine, ethyl-
• Ethylpyrazine,98%
• 2-Ethylpyrazine,99%
• 2-ethyl pyrazine
• Moldin
• Pyrazine, 2-ethyl-
• FEMA No. 3281
• 2-Ethyl-pyrazine
• 0QO4LUV16Z
• KVFIJIWMDBAGDP-UHFFFAOYSA-N
• ethyl-pyrazine
• Ethylpyrazine, 98%
• 2-Ethylpyrazine;Ethylpyrazine
• KSC174C3D
• 2-Ethylpyrazine, >=
• 2-ETHYLPYRAZINE
• +Expand

• MDL： MFCD00006149
• InChIKey： KVFIJIWMDBAGDP-UHFFFAOYSA-N
• Inchi： 1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3
• SMILES： N1C([H])=C([H])N=C([H])C=1C([H])([H])C([H])([H])[H]
• BRN： 0108200

Computed Properties

• Exact Mass: 108.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.068748
• Heavy Atom Count: 8
• Complexity: 63.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 1.03900
• PSA: 25.78000
• Refractive Index: n20/D 1.496-1.500
  n20/D 1.498(lit.)
• Water Partition Coefficient: Soluble
• Boiling Point: 152-153 °C(lit.)
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• FEMA: 3281
• Solubility: freely soluble
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.984 g/mL at 25 °C(lit.)

2-Ethylpyrazine Security Information

• Symbol: GHS02 GHS05 GHS07
• RTECS：UQ3330000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD74722)
• PackingGroup：III
• Risk Phrases： 10-22-37/38-41
• Signal Word：Danger
• TSCA：T
• HazardClass：3

2-Ethylpyrazine Customs Data

• HS CODE：2912410000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%